Cas no 1804197-20-3 (2-Chloro-4-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride)

2-Chloro-4-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride is a specialized benzimidazole derivative with significant utility in synthetic organic chemistry, particularly as an intermediate in pharmaceutical and agrochemical applications. Its key structural features—a chloro substituent, difluoromethoxy group, and reactive sulfonyl chloride moiety—enable precise functionalization for constructing complex heterocyclic frameworks. The sulfonyl chloride group offers versatility for nucleophilic substitution or coupling reactions, while the difluoromethoxy moiety enhances metabolic stability in derived compounds. This compound is particularly valuable in the development of bioactive molecules, where its reactivity and selectivity facilitate efficient synthesis. High purity and well-defined reactivity make it a reliable building block for advanced research and industrial applications.

2-Chloro-4-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride structure

1804197-20-3 structure

Product Name:2-Chloro-4-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride

CAS No:1804197-20-3

MF:C₈H₄Cl₂F₂N₂O₃S

MW:317.096765518188

CID:4824516

Update Time:2025-06-08

2-Chloro-4-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-4-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride
- Inchi： 1S/C8H4Cl2F2N2O3S/c9-7-13-5-3(17-8(11)12)1-2-4(6(5)14-7)18(10,15)16/h1-2,8H,(H,13,14)
- InChI Key： PSXVNBHUGSQGJG-UHFFFAOYSA-N
- SMILES： ClS(C1=CC=C(C2=C1N=C(N2)Cl)OC(F)F)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 406
XLogP3: 3.4
Topological Polar Surface Area: 80.4

2-Chloro-4-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A061006211-250mg	2-Chloro-4-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride	1804197-20-3	98%	250mg	$4,879.98	2022-04-02
Alichem	A061006211-500mg	2-Chloro-4-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride	1804197-20-3	98%	500mg	$6,960.41	2022-04-02
Alichem	A061006211-1g	2-Chloro-4-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride	1804197-20-3	98%	1g	$13,089.62	2022-04-02

2-Chloro-4-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride Related Literature

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3. Achieving excellent anti-corrosion and tribological performance by tailoring the surface morphology and chemical composition of aluminum alloys

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4. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

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5. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

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Additional information on 2-Chloro-4-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride

Comprehensive Overview of 2-Chloro-4-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride (CAS No. 1804197-20-3)

2-Chloro-4-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride (CAS No. 1804197-20-3) is a highly specialized benzimidazole derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique sulfonyl chloride and difluoromethoxy functional groups, has garnered attention for its potential in drug discovery and material science. Researchers are increasingly exploring its role as a key intermediate in synthesizing bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

The structural complexity of 2-Chloro-4-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride makes it a valuable building block for heterocyclic chemistry. Its benzimidazole core is known for mimicking purine bases, enabling interactions with biological targets. The presence of both chloro and difluoromethoxy substituents enhances its reactivity profile, allowing for selective modifications. Recent studies highlight its utility in developing antimicrobial agents and kinase inhibitors, aligning with the growing demand for novel therapeutic candidates in precision medicine.

From an industrial perspective, the compound's sulfonyl chloride moiety offers versatile derivatization opportunities. This feature is particularly relevant in the context of high-throughput screening and combinatorial chemistry, where rapid structural diversification is essential. Laboratories focusing on fragment-based drug design often utilize such intermediates to explore structure-activity relationships (SAR). The incorporation of fluorine atoms further improves metabolic stability—a critical factor addressed in modern medicinal chemistry optimization strategies.

Environmental and safety considerations for handling 2-Chloro-4-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride adhere to standard laboratory protocols. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during synthesis or purification. Its stability under inert atmospheres and compatibility with common organic solvents facilitate its use in multistep reactions. Analytical techniques like HPLC and NMR spectroscopy are typically employed for quality control, ensuring batch-to-batch consistency.

Emerging trends in green chemistry have spurred interest in optimizing synthetic routes for this compound. Researchers are investigating catalytic methods to reduce waste generation, addressing sustainability concerns without compromising yield. Additionally, computational tools such as molecular docking and QSAR modeling are being leveraged to predict its interactions with biological targets, accelerating hit-to-lead processes. These advancements align with the pharmaceutical industry's shift toward data-driven drug discovery.

In summary, 2-Chloro-4-difluoromethoxy-1H-benzimidazole-7-sulfonyl chloride represents a cutting-edge chemical entity bridging multiple disciplines. Its dual functionality as a pharmacophore and synthetic precursor positions it at the forefront of innovation in life sciences. As demand grows for target-specific therapeutics, this compound will likely play a pivotal role in next-generation research initiatives.